Cas no 847818-75-1 (1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group enhances stability and handling under ambient conditions while maintaining reactivity in palladium-catalyzed transformations. The 2-methylpropyl substituent improves solubility in organic solvents, facilitating its use in synthetic applications. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its well-defined structure and reliable reactivity profile make it a preferred choice for precision synthesis of functionalized pyrazole derivatives.

1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure

847818-75-1 structure

Product Name:1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

CAS No:847818-75-1

MF:C₁₃H₂₃BN₂O₂

MW:250.144923448563

MDL:MFCD12405505

CID:1004437

PubChem ID:11414017

Update Time:2025-05-27

1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1H-Pyrazole, 1-(2-Methylpropyl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-
- 1-Isobutyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- AB65542
- 1-(2-methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- AKOS000265694
- 1-ISOBUTYL-1H-PYRAZOLE-5-BORONIC ACID, PINACOL ESTER
- 1-(2-methylpropyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- F11570
- MFCD12405505
- 1-ISOBUTYLPYRAZOLE-5-BORONIC ACID PINACOL ESTER
- SCHEMBL15375984
- BS-24280
- DTXSID00465155
- CS-0055097
- FT-0767295
- 847818-75-1
- Z2049731367
- (1-ISOBUTYL-1H-PYRAZOL-5-YL)BORONIC ACID PINACOL ESTER
- EN300-212720
- 1-Isobutyl-1H-pyrazole-5-boronic acid pinacol ester
- DA-02415
- DTXCID60415974
- MDL： MFCD12405505
- Inchi： 1S/C13H23BN2O2/c1-10(2)9-16-11(7-8-15-16)14-17-12(3,4)13(5,6)18-14/h7-8,10H,9H2,1-6H3
- InChI Key： UCTGHVVGYUCXFN-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=NN2CC(C)C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 250.18500
Monoisotopic Mass: 250.1852581g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3Å²

Experimental Properties

Density: 1.02
Boiling Point: 347.7°C at 760 mmHg
Flash Point: 164.1°C
Refractive Index: 1.501
PSA: 36.28000
LogP: 1.83830

1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	230779-1g	1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	847818-75-1	95%	1g	￡143.00	2022-02-28
Fluorochem	230779-5g	1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	847818-75-1	95%	5g	￡400.00	2022-02-28
Fluorochem	230779-10g	1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	847818-75-1	95%	10g	￡600.00	2022-02-28
Fluorochem	230779-25g	1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	847818-75-1	95%	25g	￡1050.00	2022-02-28
Chemenu	CM124014-100mg	1-isobutyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	847818-75-1	95+%	100mg	$94	2021-08-05
Chemenu	CM124014-250mg	1-isobutyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	847818-75-1	95+%	250mg	$195	2021-08-05
Chemenu	CM124014-1g	1-isobutyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	847818-75-1	95+%	1g	$312	2021-08-05
Chemenu	CM124014-5g	1-isobutyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	847818-75-1	95+%	5g	$811	2021-08-05
Chemenu	CM124014-10g	1-isobutyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	847818-75-1	95+%	10g	$1310	2021-08-05
eNovation Chemicals LLC	Y1000713-10g	1-(2-methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	847818-75-1	95%	10g	$1100	2024-08-02

1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

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5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

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Cas no 847818-75-1 (1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature

847818-75-1 (1-(2-Methylpropyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole) Related Products